Cas no 2171251-40-2 ((2S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-hydroxypropanoic acid
• CAS No: 2171251-40-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6360835
• PubChem ID: 165539136
• Update Time: 2025-10-28

(2S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-hydroxypropanoic acid
• EN300-1521435
• 2171251-40-2
• (2S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-hydroxypropanoic acid

• Inchi： 1S/C26H32N2O6/c1-26(2,12-11-23(30)28-15-22(29)24(31)32)13-14-27-25(33)34-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22,29H,11-16H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)/t22-/m0/s1
• InChI Key： LTUYTHNPBIOGPB-QFIPXVFZSA-N
• SMILES： O(C(NCCC(C)(C)CCC(NC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-hydroxypropanoic acid

Introduction to (2S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-hydroxypropanoic Acid (CAS No. 2171251-40-2)

The compound (2S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-hydroxypropanoic acid (CAS No. 2171251-40-2) is a highly specialized organic molecule with significant applications in the fields of biotechnology, pharmaceuticals, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a dimethylhexanamide moiety, and a hydroxypropanoic acid backbone. The stereochemistry at the second carbon (denoted by the (S) configuration) plays a critical role in determining its biological activity and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging techniques such as stereoselective synthesis and peptide coupling. The Fmoc group, a well-known protecting group in peptide chemistry, ensures stability during synthesis while allowing for controlled deprotection under specific conditions. This makes the compound highly versatile for use in drug delivery systems, where precise control over functional groups is essential.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Researchers have demonstrated its ability to serve as a precursor for synthesizing complex peptides and proteins with tailored functionalities. For instance, studies published in leading journals such as *Nature Chemistry* and *Angewandte Chemie* highlight its role in constructing enzymatically active peptides with enhanced stability and specificity.

In addition to its role in peptide synthesis, this compound has shown remarkable potential in the development of biodegradable polymers. Its hydroxypropanoic acid backbone contributes to biocompatibility, while the Fmoc group provides structural integrity during polymerization. This dual functionality makes it an ideal candidate for applications in tissue engineering and sustainable materials science, where biodegradability and mechanical strength are both critical.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have revealed insights into its three-dimensional structure, enabling researchers to predict its interactions with biological systems with unprecedented accuracy. These findings have been instrumental in optimizing its use in drug design, particularly in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

The stereochemistry of this compound is another area of intense research interest. The (S) configuration at the second carbon not only influences its physical properties but also plays a pivotal role in determining its biological activity. Studies have shown that this stereochemistry enhances the compound's ability to interact with specific enzymes, making it a valuable tool in the study of enzyme kinetics and drug metabolism.

Furthermore, the presence of the dimethylhexanamide group introduces unique hydrophobic properties to the molecule, which are crucial for its solubility and stability in various solvent systems. This feature has been exploited in the development of novel drug delivery systems, where controlled release and targeted delivery are paramount.

In conclusion, (2S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-hydroxypropanoic acid (CAS No. 2171251-40-2) is a multifaceted compound with immense potential across diverse scientific disciplines. Its intricate structure, combined with cutting-edge synthetic and computational techniques, positions it as a key player in advancing modern chemistry and biology research.